![molecular formula C18H19N5O2 B2948003 5-(2-oxo-2-(pyrrolidin-1-yl)ethyl)-1-(p-tolyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one CAS No. 863446-27-9](/img/structure/B2948003.png)
5-(2-oxo-2-(pyrrolidin-1-yl)ethyl)-1-(p-tolyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
5-(2-oxo-2-(pyrrolidin-1-yl)ethyl)-1-(p-tolyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one is a useful research compound. Its molecular formula is C18H19N5O2 and its molecular weight is 337.383. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis of Novel Heterocyclic Compounds
Research into the synthesis and cyclization reactions with pyrazolopyrimidinyl keto-esters has led to the development of new 5-substituted pyrazolopyrimidin-4-ones. These compounds have shown potent effects on increasing the reactivity of cellobiase, highlighting their potential in enzymatic activity studies (Mohamed Abd & Gawaad Awas, 2008). Additionally, the synthesis of pyrimidine-linked pyrazole heterocyclics via microwave irradiative cyclocondensation has been explored for their insecticidal and antibacterial potential, indicating a broad spectrum of biological activities (P. P. Deohate & Kalpana A. Palaspagar, 2020).
Anticancer Properties
Novel pyrazolopyrimidine derivatives have been synthesized and evaluated for their anticancer and anti-5-lipoxygenase agents, presenting a new avenue for anticancer drug development. These derivatives have shown significant cytotoxicity against cancer cell lines, highlighting their potential as anticancer agents (A. Rahmouni et al., 2016). Furthermore, the design and synthesis of pyrazole derivatives have been undertaken to investigate their HuTopoIIα inhibitory activity and molecular docking studies, with some compounds demonstrating superior cytotoxicity and potential as anticancer agents (Raquib Alam et al., 2016).
Antimicrobial Activities
The preparation and reactions of various heterocyclic compounds have revealed excellent biocidal properties against both Gram-positive and Gram-negative bacteria as well as yeast-like and filamentous fungi. These findings open up new pathways for the development of antimicrobial agents (M. Youssef et al., 2011). Additionally, a hybrid approach for the synthesis of heterocyclic compounds containing a sulfonamido moiety has been explored, showing superior antimicrobial activity against a range of bacterial and fungal strains (N. Desai & D. Vaja, 2018).
properties
IUPAC Name |
1-(4-methylphenyl)-5-(2-oxo-2-pyrrolidin-1-ylethyl)pyrazolo[3,4-d]pyrimidin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19N5O2/c1-13-4-6-14(7-5-13)23-17-15(10-20-23)18(25)22(12-19-17)11-16(24)21-8-2-3-9-21/h4-7,10,12H,2-3,8-9,11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MIGQSIQMQBXODE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)N2C3=C(C=N2)C(=O)N(C=N3)CC(=O)N4CCCC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
337.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.